8-(dimethylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• IUPAC Name: 8-(dimethylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C17H21N5O2/c1-11-7-6-8-12(9-11)10-22-13-14(18-16(22)19(2)3)20(4)17(24)21(5)15(13)23/h6-9H,10H2,1-5H3
• InChI Key: WZWFHPOGKWPYBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2N(C)C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol
• CAS No.: 361174-75-6

Description

8-(dimethylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.388. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

The compound 8-(dimethylamino)-1,3-dimethyl-7-[(3-methylphenyl)methyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione, due to its complex structure, participates in a variety of chemical reactions, showcasing its potential in synthetic organic chemistry. For instance, it has been observed that 8-bromo-substituted 3-methyl-7-(thietan-3-yl)-3,7-dihydro-1H-purine-2,6-diones react with trisamine in dimethylformamide (DMF), leading to unexpected 8-dimethylamino-substituted products. This unusual reaction outcome underscores the compound's reactivity and potential utility in developing novel organic synthesis pathways (Khaliullin & Shabalina, 2020).

Structural and Reactivity Studies

Significant efforts have been made to understand the structural characteristics and reactivity of compounds related to this compound. For example, the synthesis and characterization of organochalcogen (Se, Te) compounds derived from 1-(N,N-dimethylamino)naphthalene and N,N-dimethylbenzylamine have provided insights into the molecular structures and potential reactivity of such complex molecules. These studies pave the way for the exploration of novel materials and catalytic processes (Panda et al., 1999).

Pharmaceutical Applications

A critical area of application for this compound and its derivatives lies in the pharmaceutical field, where research focuses on the synthesis and evaluation of carboxamide derivatives of benzo[b][1,6]naphthyridines for their cytotoxic activities. These studies highlight the potential of this compound derivatives in the development of new therapeutic agents with potent anticancer properties (Deady et al., 2003).

Biochemical Research

The versatility of this compound extends to biochemical research, where its analogs are explored for their roles in biological systems. Investigations into novel heterocycles, such as purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines, and their biological activities, contribute to our understanding of biochemical pathways and the development of new drugs (Ueda et al., 1987).